![molecular formula C6H4N2O2 B119900 oxazolo[4,5-b]pyridin-2(3H)-one CAS No. 60832-72-6](/img/structure/B119900.png)
oxazolo[4,5-b]pyridin-2(3H)-one
Cat. No. B119900
M. Wt: 136.11 g/mol
InChI Key: OVLXOTUWFLHWQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05155116
Procedure details
5.5 g (0.05 mol) of 2-amino-3-hydroxypyridine are introduced into a three-necked flask and the system is placed under argon. 100 ml of anhydrous tetrahydrofuran (THF) are added. 12.15 g (0.075 mol) of 1,1-carbonyldiimidazole are then introduced. The mixture is heated to reflux for 5 hours (under argon). The THF is then evaporated off. The residue is taken up with dichloromethane. Washes of the organic phase are performed with NaOH solution (5%) (6×150 ml); the cyclized product passes into the aqueous phase and is precipitated at a pH in the region of 5 (by adding 2N hydrochloric acid solution). The product is filtered off and stored in a desiccator.
[Compound]
Name
1,1-carbonyldiimidazole
Quantity
12.15 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([OH:8])=[CH:6][CH:5]=[CH:4][N:3]=1.[O:9]1CCC[CH2:10]1>>[O:8]1[C:7]2[C:2](=[N:3][CH:4]=[CH:5][CH:6]=2)[NH:1][C:10]1=[O:9]
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Inputs
Step One
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Name
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|
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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NC1=NC=CC=C1O
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Step Two
[Compound]
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Name
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1,1-carbonyldiimidazole
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Quantity
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12.15 g
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Type
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reactant
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Smiles
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Step Three
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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O1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 5 hours (under argon)
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Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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Details
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The THF is then evaporated off
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CUSTOM
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Type
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CUSTOM
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Details
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is precipitated at a pH in the region of 5 (by adding 2N hydrochloric acid solution)
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FILTRATION
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Type
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FILTRATION
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Details
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The product is filtered off
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CUSTOM
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Type
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CUSTOM
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|
Details
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stored in a desiccator
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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O1C(NC2=NC=CC=C21)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
